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Compound of Interest

Compound Name: Pigment Yellow 182

Cat. No.: B1619675 Get Quote

Introduction
The phasing out of lead-based pigments due to their toxicity has necessitated the adoption of

high-performance, lead-free alternatives in the coatings industry. Pigment Yellow 182 (C.I.

128300) is a brilliant, single azo organic pigment that serves as an effective and safe

replacement for traditional lead chromate yellows.[1][2] Its formulation into modern paint

systems, particularly water-based acrylics, offers excellent color strength, good durability, and

compliance with environmental regulations.

These application notes provide researchers and formulation chemists with a comprehensive

guide to incorporating Pigment Yellow 182 into a lead-free, water-based yellow architectural

paint. This document includes detailed protocols for formulation, application, and performance

testing, along with expected quantitative data to benchmark results. For comparative purposes,

data for a high-performance inorganic alternative, Pigment Yellow 184 (Bismuth Vanadate), is

also presented.

Pigment Properties
Pigment Yellow 182 is characterized by its bright yellow hue, high color strength, and good

resistance properties.[1] A summary of its key technical specifications is provided below,

alongside those of the inorganic benchmark, Pigment Yellow 184.

Table 1: Technical Properties of Yellow Pigments

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1619675?utm_src=pdf-interest
https://www.benchchem.com/product/b1619675?utm_src=pdf-body
https://sensient-beauty.com/product/unipure-yellow-lc182/
http://www.dyestuffintermediates.com/pigment-dye/pigment-yellow-182.html
https://www.benchchem.com/product/b1619675?utm_src=pdf-body
https://www.benchchem.com/product/b1619675?utm_src=pdf-body
https://sensient-beauty.com/product/unipure-yellow-lc182/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Pigment Yellow 182
(Organic)

Pigment Yellow 184
(Inorganic
Benchmark)

Test Method /
Standard

C.I. Name Pigment Yellow 182 Pigment Yellow 184 -

C.I. Number 128300 771740 -

Chemical Class Monoazo Bismuth Vanadate -

CAS Number 67906-31-4 14059-33-7 -

Molecular Formula C₂₂H₂₀N₆O₈ BiVO₄ -

Heat Stability (in

Coatings)
~160 °C >300 °C DIN 53772

Lightfastness (Full

Shade)
6-7 (Very Good) 8 (Excellent)

ISO 105-B01 (Blue

Wool Scale)

Solvent Resistance Good Excellent Internal Standard

Opacity Semi-Transparent Opaque Visual Assessment

Note: Performance properties can vary based on the specific paint formulation and substrate.

Experimental Protocols
The following sections detail the materials, equipment, and step-by-step procedures for

creating and evaluating a lead-free yellow paint.

Materials and Equipment
Table 2: Required Materials and Equipment
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Category Item
Recommended
Supplier/Grade

Pigments Pigment Yellow 182
Sudarshan Sudacolor™, or

equivalent

Titanium Dioxide (Rutile)
Ti-Pure™ R-902+, or

equivalent

Resin/Binder
Styrene-Acrylic Emulsion (e.g.,

45-50% solids)

Dow PRIMAL™, BASF

JONCRYL™, or equivalent

Additives
Dispersing Agent (Wetting

Agent)

Evonik ZETASPERSE®, or

equivalent

Defoamer (e.g., mineral oil-

based)
BYK-024, or equivalent

Rheology Modifier (Thickener)
Ashland Natrosol™, or

equivalent

Coalescing Agent (e.g.,

Texanol™)
Eastman

pH Adjuster (e.g., AMP-95) Angus Chemical Company

Solvents Deionized Water Laboratory Grade

Propylene Glycol Technical Grade

Equipment
High-Speed Disperser (e.g.,

Cowles blade)
Laboratory Scale

Laboratory Scale 0.01 g sensitivity

Grindometer (Hegman Gauge) 0-100 µm range

Automatic Film Applicator /

Drawdown Bar

100 µm (4 mil) wet film

thickness

Glossmeter (60°) Conforming to ASTM D523

Cross-Hatch Adhesion Tester

Kit
Conforming to ASTM D3359
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Conical Mandrel Bend Tester Conforming to ASTM D522

Spectrophotometer /

Colorimeter
For CIELAB measurements

Formulation Procedure
This protocol is based on a representative formulation for a water-based architectural coating.

The process is divided into three main stages: grind, letdown, and final adjustment.

Table 3: Starting-Point Formulation for Lead-Free Yellow Paint

Stage Ingredient Weight (%)

Grind Stage Deionized Water 15.0

Propylene Glycol 3.0

Dispersing Agent 1.0

Defoamer 0.3

pH Adjuster (AMP-95) 0.2

Titanium Dioxide (Rutile) 18.0

Pigment Yellow 182 5.0

Letdown Stage
Styrene-Acrylic Emulsion (48%

solids)
45.0

Coalescing Agent (Texanol™) 2.0

Defoamer 0.2

Final Adjustment
Rheology Modifier (2.5%

solution)
10.0

Deionized Water 0.3

Total 100.0

Protocol Steps:
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Grind Stage (Pigment Dispersion):

1. Charge the deionized water, propylene glycol, dispersing agent, defoamer, and pH

adjuster into a suitable grinding vessel.

2. Begin mixing at low speed using a high-speed disperser.

3. Slowly add the titanium dioxide and Pigment Yellow 182 to the vortex.

4. Once all pigments are incorporated, increase the disperser speed to approximately 1500-

2000 RPM.

5. Disperse for 20-30 minutes, ensuring the temperature does not exceed 50°C.

6. Check the dispersion quality using a Hegman gauge. A reading of 6+ (less than 25 µm) is

desirable. Continue grinding if necessary.

Letdown Stage (Binder Addition):

1. Reduce the disperser speed to a slow mixing speed.

2. Slowly add the styrene-acrylic emulsion to the grind paste.

3. Add the coalescing agent and the remaining defoamer while continuing to mix.

4. Mix for an additional 10-15 minutes until the batch is uniform.

Final Adjustment:

1. While under slow agitation, add the pre-prepared rheology modifier solution to achieve the

desired viscosity.

2. Add the final portion of deionized water and mix for 5 minutes.

3. Measure the final pH and adjust to 8.0-9.0 if necessary using the pH adjuster.

Diagram 1: Paint Formulation Workflow
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Diagram 1: Paint Formulation Workflow
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Diagram 2: Performance Testing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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